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Compound of Interest

Compound Name: Benzyl methyl malonate

Cat. No.: B104983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and applications of benzyl methyl malonate, a key intermediate in organic synthesis. This
document is intended for use by professionals in research and development, particularly within
the pharmaceutical and fine chemical industries.

Core Chemical and Physical Properties

Benzyl methyl malonate (CAS No. 52267-39-7) is a diester of malonic acid, featuring both a
methyl and a benzyl ester group.[1] Its structure lends it to a variety of chemical
transformations, making it a valuable building block in the synthesis of more complex
molecules.[2]

The quantitative properties of benzyl methyl malonate are summarized in the table below for
easy reference.
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Property Value Source(s)
Molecular Formula C11H1204 [311415][6]
Linear Formula CeHsCH20COCH2COOCHSs3 (11041071
Molecular Weight 208.21 g/mol [L1[31[41[61[7]
CAS Number 52267-39-7 [L13141511611 71
Appearance Colorless to light yellow liquid [11[31[7]
Boiling Point 125 °C @ 0.5 mmHg333.5 °C LGl

@ 760 mmHg
Density 1.15 g/mL at 25 °C1.164 g/cm3  [1][7][5]
Refractive Index n20/D 1.502 [11[7]

Synthesis of Benzyl Methyl Malonate

Benzyl methyl malonate is commonly prepared via the malonic ester synthesis. This method
involves the alkylation of a malonate ester enolate with a suitable benzyl halide. The following
protocol is a representative procedure adapted from established methods for similar malonic
esters.

This protocol details the synthesis of benzyl methyl malonate from dimethyl malonate and
benzyl chloride.

Materials:

Sodium metal

Anhydrous methanol

Dimethyl malonate

Benzyl chloride

Drying agent (e.g., anhydrous magnesium sulfate)
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» Solvents for extraction and purification (e.qg., diethyl ether, water)
Procedure:

o Preparation of Sodium Methoxide: In a three-necked flask equipped with a stirrer and a
reflux condenser, dissolve clean sodium metal in anhydrous methanol under an inert
atmosphere (e.g., nitrogen or argon). The reaction is exothermic and should be controlled by
cooling if necessary. Continue stirring until all the sodium has reacted to form a solution of
sodium methoxide.

o Formation of the Malonate Enolate: To the freshly prepared sodium methoxide solution, add
dimethyl malonate dropwise via a dropping funnel. The addition should be done at a
moderate rate to control the reaction temperature. Stir the mixture for a period to ensure
complete formation of the sodium salt of the malonate enolate.

» Alkylation with Benzyl Chloride: Following the formation of the enolate, add benzyl chloride
dropwise to the reaction mixture.

o Reaction Completion and Workup: After the addition of benzyl chloride, heat the mixture to
reflux with continuous stirring. Monitor the reaction until it is neutral to moist litmus paper,
indicating the consumption of the base.

» Solvent Removal and Extraction: Once the reaction is complete, remove the methanol by
distillation. To the residue, add water to dissolve the sodium chloride byproduct. Extract the
agueous layer with a suitable organic solvent, such as diethyl ether.

 Purification: Combine the organic extracts and dry them over an anhydrous drying agent like
magnesium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation.
The crude product can then be purified by vacuum distillation to yield pure benzyl methyl
malonate.

The following diagram illustrates the key logical steps involved in the synthesis of benzyl
methyl malonate.
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Starting Materials:
- Dimethyl Malonate
- Benzyl Chioride
- Sodium Methoxide

Final Product:
Benzyl Methyl Malonate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of benzyl methyl malonate.

Applications in Research and Drug Development

Benzyl methyl malonate serves as a versatile intermediate in organic synthesis, primarily due
to the reactivity of the methylene group flanked by two carbonyls and the differential reactivity
of its two ester groups.

e Pharmaceutical Intermediates: It is a crucial precursor in the synthesis of various
pharmaceutical compounds. The malonic ester framework allows for the introduction of
diverse substituents, which is a key strategy in building complex drug molecules.[2]

e Fine Chemical Synthesis: Beyond pharmaceuticals, it is used in the creation of specialty
chemicals, including certain agrochemicals.[2]

e Research and Development: In a laboratory setting, it is employed as a reagent for
developing new synthetic methodologies and for the preparation of novel chemical entities
for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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